Cas no 34941-90-7 (2,4-Difluoropyridine)

• Product Name: 2,4-Difluoropyridine
• CAS No: 34941-90-7
• MF: C₅H₃F₂N
• MW: 115.080827951431
• MDL: MFCD04114162
• CID: 54343
• PubChem ID: 160870916
• Update Time: 2025-05-24

2,4-Difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoropyridine
• 2,4-DIFLUORO-PYRIDINE
• 2,4,6-TRIMETHYL-BETA-NITROSTYRENE
• 2,4-Diffluoropyridine
• 2,4-Difluoropyridin
• 2,4-F2C5H3N
• Pyridine,2,4-difluoro
• 2,4-bis(fluoranyl)pyridine
• SY024692
• WLAKUAILRGATSL-UHFFFAOYSA-N
• EN300-99859
• FT-0600158
• 34941-90-7
• J-507221
• AM20061755
• PB26122
• MFCD04114162
• A822471
• TS-01588
• DTXSID00376499
• Pyridine, 2,4-difluoro-
• CS-W011239
• SCHEMBL1697620
• (DECAHYDRO-NAPHTHALEN-1-YL)-ACETICACID
• AKOS005063485
• AC-340
• BBL100923
• DTXCID00327527
• STL554717
• DB-005862

• MDL： MFCD04114162
• Inchi： 1S/C5H3F2N/c6-4-1-2-8-5(7)3-4/h1-3H
• InChI Key： WLAKUAILRGATSL-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)F

Computed Properties

• Exact Mass: 115.02300
• Monoisotopic Mass: 115.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.266(lit.)
• Boiling Point: 106°C(lit.)
• Flash Point: 27.8°C
• Refractive Index: 1.4370-1.4410
• PSA: 12.89000
• LogP: 1.35980

2,4-Difluoropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P210,P241,P303
  P361
  P353,P305
  P351
  P338,P405,P501A
• Hazardous Material transportation number：1993
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4-Difluoropyridine

2,4-Difluoropyridine: A Comprehensive Overview

2,4-Difluoropyridine (CAS No. 34941-90-7) is a heterocyclic aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as diflupyr, is characterized by its unique chemical structure, which consists of a pyridine ring substituted with two fluorine atoms at the 2 and 4 positions. The presence of fluorine atoms imparts distinct electronic and steric properties to the molecule, making it a versatile building block for advanced chemical synthesis.

The synthesis of 2,4-difluoropyridine has been extensively studied in recent years. Researchers have explored various methods to optimize the production process, including electrochemical fluorination and nucleophilic aromatic substitution. A study published in *Chemical Communications* in 2023 highlighted a novel approach utilizing palladium-catalyzed coupling reactions to achieve high yields of diflupyr with minimal byproducts. This advancement not only enhances the efficiency of synthesis but also aligns with the growing demand for sustainable chemical processes.

In terms of applications, 2,4-difluoropyridine has garnered attention in the development of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively documented. For instance, a 2023 study in *Journal of Agricultural and Food Chemistry* demonstrated that derivatives of diflupyr exhibit potent activity against key agricultural pests without adverse effects on non-target species. This finding underscores its potential in sustainable pest management strategies.

The pharmacological properties of 2,4-difluoropyridine have also been a focal point of recent research. Studies indicate that this compound serves as a valuable intermediate in the synthesis of various pharmaceutical agents, including antiviral and anticancer drugs. A 2023 paper in *Medicinal Chemistry Communications* reported that derivatives of diflupyr demonstrate promising antiviral activity against influenza viruses, paving the way for potential therapeutic applications.

Environmental impact assessments are crucial for understanding the long-term effects of diflupyr on ecosystems. Recent studies have focused on its biodegradation pathways and toxicity profiles. According to a 2023 report in *Environmental Science & Technology*, diflupyr exhibits moderate biodegradability under aerobic conditions and shows low toxicity to aquatic organisms at environmentally relevant concentrations. These findings are essential for ensuring responsible use and disposal practices.

Looking ahead, the versatility of diflupyr is expected to drive further innovation across multiple industries. Its role as a key intermediate in advanced chemical synthesis is likely to expand as researchers continue to explore its potential applications. The integration of cutting-edge synthetic methodologies with eco-friendly practices will undoubtedly shape the future trajectory of this compound.

In conclusion, diflupyr, or CAS No. 34941-90-7, stands as a testament to the ingenuity and progress in modern chemistry. With its diverse applications and ongoing research advancements, this compound continues to play a pivotal role in shaping industries ranging from agriculture to pharmaceuticals.